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Compound of Interest |

2-(Azepan-1-yl)ethanamine
Compound Name:

dihydrochloride
CAS No.: 300578-40-9
Cat. No.: B1522310

Get Quote

Introduction: The Significance of 2-(Azepan-1-
yl)ethanamine in Research and Development

2-(Azepan-1-yl)ethanamine is a key building block in medicinal chemistry and drug discovery.
Its structure, featuring a seven-membered azepane ring linked to an ethylamine side chain,
imparts unique physicochemical properties to molecules, influencing their conformational
flexibility and biological activity. The azepane moiety is present in a number of approved
pharmaceutical agents, highlighting its importance in the development of novel therapeutics.[1]
[2] A thorough understanding of the mass spectrometric behavior of 2-(Azepan-1-yl)ethanamine
is therefore crucial for researchers in compound identification, structural elucidation of novel
drug candidates, and metabolite profiling studies.

This application note provides a detailed guide to the electron ionization-mass spectrometry
(EI-MS) fragmentation of 2-(Azepan-1-yl)ethanamine. We will explore the principal
fragmentation pathways, identify characteristic fragment ions, and present a standardized
protocol for its analysis. This guide is intended for researchers, scientists, and drug
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development professionals who utilize mass spectrometry for the characterization of small
molecules.

Molecular Structure and Physicochemical
Properties

Before delving into the fragmentation analysis, it is essential to understand the basic properties
of the target molecule.

Property Value Source
Chemical Formula CsH1sN:2 [3]
Molecular Weight 142.24 g/mol [3]

A seven-membered azepane
Structure ring connected to an [4]

ethylamine group.

Predicted Electron lonization Mass Spectrometry
(EI-MS) Fragmentation Pathways

Electron ionization is a hard ionization technique that induces extensive fragmentation,
providing a detailed fingerprint of a molecule's structure.[5] For 2-(Azepan-1-yl)ethanamine,
with its two nitrogen atoms, the fragmentation is governed by the "nitrogen rule,” which predicts
an even nominal molecular weight for a molecule with an even number of nitrogen atoms. The
fragmentation of amines is typically dominated by a-cleavage, the breaking of a carbon-carbon
bond adjacent to the nitrogen atom, which leads to the formation of a stable iminium ion.[6][7]

[8]

Given the structure of 2-(Azepan-1-yl)ethanamine, we can anticipate several key fragmentation
pathways originating from both the primary amine of the ethylamine side chain and the tertiary
amine within the azepane ring.

Primary Fragmentation Pathways
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The initial ionization of 2-(Azepan-1-yl)ethanamine will result in the formation of a molecular ion
(M*") at m/z 142.

o 0-Cleavage at the Tertiary Amine (Azepane Ring): The most favorable fragmentation is
expected to be the cleavage of the C-C bond alpha to the nitrogen atom in the azepane ring,
leading to the expulsion of the ethylamine group. This results in the formation of a stable,
resonance-stabilized iminium ion. For the closely related N-(2-Aminoethyl)piperidine (a six-
membered ring analog), the base peak is observed at m/z 98.[4] By analogy, for 2-(Azepan-
1-yl)ethanamine, this cleavage is predicted to produce a prominent ion at m/z 112. This is
often the base peak in the spectrum of such N-substituted cyclic amines.

o 0-Cleavage at the Primary Amine: Cleavage of the C-C bond alpha to the primary amine
group will result in the formation of the [CH2NHz]* ion at m/z 30. This is a characteristic
fragment for primary amines.[9]

e Ring Opening and Subsequent Fragmentation: Cyclic amines can also undergo ring
cleavage. This can be initiated by the cleavage of a bond beta to the ring nitrogen, followed
by a series of subsequent fragmentations involving the loss of neutral alkene molecules.

The following diagram illustrates the predicted primary fragmentation pathways of 2-(Azepan-1-
yl)ethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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